Cas no 2138062-50-5 (ethyl 2,2-difluoro-2-(1H-imidazol-2-yl)acetate)

• Product Name: ethyl 2,2-difluoro-2-(1H-imidazol-2-yl)acetate
• CAS No: 2138062-50-5
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 6112415
• PubChem ID: 165958790
• Update Time: 2025-06-20

ethyl 2,2-difluoro-2-(1H-imidazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-2-(1H-imidazol-2-yl)acetate
• EN300-1168423
• 2138062-50-5

• Inchi： 1S/C7H8F2N2O2/c1-2-13-6(12)7(8,9)5-10-3-4-11-5/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： XIWGMGACIYSWQZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1=NC=CN1)F

Computed Properties

• Exact Mass: 190.05538383g/mol
• Monoisotopic Mass: 190.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55Ų

Additional information on ethyl 2,2-difluoro-2-(1H-imidazol-2-yl)acetate

Introduction to Ethyl 2,2-difluoro-2-(1H-imidazol-2-yl)acetate (CAS No. 2138062-50-5)

Ethyl 2,2-difluoro-2-(1H-imidazol-2-yl)acetate, identified by its CAS number 2138062-50-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated heterocyclic esters, which are known for their unique chemical properties and broad applications in drug development. The presence of both fluorine atoms and an imidazole ring in its molecular structure imparts distinct reactivity and biological potential, making it a valuable intermediate in synthetic chemistry.

The< strong>ethyl 2,2-difluoro-2-(1H-imidazol-2-yl)acetate molecule exhibits a high degree of structural complexity, which is reflected in its intricate synthesis pathway. The synthesis typically involves the condensation of 1H-imidazole with ethyl acetoacetate under controlled conditions, followed by fluorination to introduce the difluoro substituents. This process requires precise control over reaction parameters such as temperature, pressure, and catalyst selection to ensure high yield and purity. The resulting product is a white to off-white crystalline solid with a distinct odor profile, which is characteristic of fluorinated compounds.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability compared to their non-fluorinated counterparts. The< strong>imidazole ring present in ethyl 2,2-difluoro-2-(1H-imidazol-2-yl)acetate is particularly noteworthy, as imidazole derivatives are widely recognized for their pharmacological activity. Imidazole-based compounds have been extensively studied for their roles in various biological processes, including enzyme inhibition, receptor binding, and antimicrobial activity. The introduction of fluorine atoms into the imidazole ring further modulates these properties, leading to novel pharmacophores with enhanced therapeutic potential.

The< strong>CAS no. 2138062-50-5 designation provides a unique identifier for ethyl 2,2-difluoro-2-(1H-imidazol-2-yl)acetate, ensuring accurate classification and reference within scientific literature and industrial applications. This compound has been utilized in multiple research studies aimed at developing new drug candidates for treating various diseases. For instance, its structural framework has been explored as a precursor for designing inhibitors targeting enzymes involved in cancer metabolism. The fluorinated imidazole moiety is particularly effective in disrupting enzyme-substrate interactions, thereby inhibiting critical metabolic pathways that contribute to tumor growth.

Another area where ethyl 2,2-difluoro-2-(1H-imidazol-2-yl)acetate has shown promise is in the development of antimicrobial agents. The< strong>difluoro substitution pattern enhances the compound's ability to interact with bacterial enzymes and cell membranes, leading to increased efficacy against resistant strains. Recent studies have demonstrated its potential as a scaffold for creating novel antibiotics that can overcome existing resistance mechanisms. This underscores the importance of fluorinated heterocycles in addressing the growing challenge of antibiotic resistance.

The synthesis and application of ethyl 2,2-difluoro-2-(1H-imidazol-2-yl)acetate also highlight the importance of green chemistry principles in pharmaceutical manufacturing. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. The use of efficient catalytic systems and solvent-free reactions has enabled the production of this compound with higher yields while adhering to environmentally friendly practices. Such advancements are crucial for ensuring the long-term viability of pharmaceutical processes.

In conclusion, ethyl 2,2-difluoro-2-(1H-imidazol-2-yl)acetate (CAS No. 21380625) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the advancement of medicinal chemistry.